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Compound of Interest

Compound Name: Sodium chloroplatinate

Cat. No.: B074783

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of sodium
chloroplatinate (Naz[PtCle]) in industrial plating processes. The information is intended to
guide researchers and professionals in understanding the formulation, operation, and quality
control of platinum electroplating baths for various applications, including the fabrication of
medical devices, electronics, and catalytic surfaces.

Application Notes

Sodium chloroplatinate serves as a primary source of platinum ions in acidic electroplating
baths. These baths are utilized to deposit a layer of platinum onto a substrate, imparting
desirable properties such as high corrosion resistance, biocompatibility, catalytic activity, and
excellent electrical conductivity.

Key Applications:

» Medical Devices: Platinum coatings are applied to implantable devices, surgical tools, and
catheters to enhance their biocompatibility and radiopacity.

» Electronics: In the electronics industry, platinum plating is used for connectors, contacts, and
sensors to ensure reliable electrical performance and resistance to harsh environments.

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b074783?utm_src=pdf-interest
https://www.benchchem.com/product/b074783?utm_src=pdf-body
https://www.benchchem.com/product/b074783?utm_src=pdf-body
https://www.benchchem.com/product/b074783?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074783?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

o Catalysis: Platinum-plated electrodes and meshes are widely used as catalysts in various
chemical reactions, including in fuel cells and for organic synthesis.

o Jewelry and Decorative Finishes: While less common for pure sodium chloroplatinate
baths, platinum plating provides a bright, white, and durable finish for decorative items.[1]

Advantages of Sodium Chloroplatinate-Based Plating:

» High Purity Deposits: Baths formulated with sodium chloroplatinate can produce high-
purity platinum deposits.

e Good Adhesion: When proper substrate preparation is performed, the resulting platinum
layer exhibits strong adhesion.

o Versatility: The process can be adapted to coat a variety of substrates, including silver, gold,
copper, nickel, and titanium. For certain materials like tin, lead, and iron, an intermediate
strike layer is necessary.

Limitations:

o Bath Stability: The composition and pH of the plating bath must be carefully monitored and
maintained to ensure consistent deposit quality.[1]

e Cost: Platinum is a precious metal, making the initial setup and maintenance of the plating
bath a significant investment.

e Hydrogen Evolution: Competing hydrogen evolution at the cathode can reduce plating
efficiency.

Data Presentation: Plating Bath Formulations and
Operating Parameters

The following tables summarize typical compositions and operating parameters for acidic
platinum electroplating baths using a chloroplatinate source.

Table 1: Typical Acidic Platinum Plating Bath Composition
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Component

Concentration Range

Purpose

Platinum (from Sodium

Source of platinum ions for

) 2-20g/L N

Chloroplatinate) deposition.[2]
Provides conductivity and

Hydrochloric Acid (HCI) 180 - 300 g/L maintains an acidic
environment.[3]

Supporting Electrolytes (e.g., Enhances the conductivity of

PP _ g. ytes (.9 0.07-0.2M _ Y
Sulfuric Acid) the solution.
B ) To modify the properties of the
Additives (e.g., Brighteners, ) ) )
As required deposit (e.g., brightness,

Levelers)

smoothness).

Table 2: Typical Operating Parameters for Platinum Plating

Parameter Range Optimal Value
Platinum Concentration 2-20g/L 4 g/L

pH <1-15 1.0[2]
Temperature 25-90°C 30 - 40 °C[1][3]
Current Density 0.5-10 A/dmz 3.0 A/dm2[2]
Anode Type Platinized Titanium -

Agitation Required Moderate
Anode to Cathode Ratio 2:1-51 3:1]2]

Cathode Efficiency

12 - 19 mg/A-min

15.0 mg/A-min[2]

Experimental Protocols

The following protocols provide a general framework for the preparation, operation, and

analysis of a sodium chloroplatinate-based plating bath.
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Protocol 1: Preparation of an Acidic Platinum Plating
Bath

Objective: To prepare a 1-liter acidic platinum plating bath with a target platinum concentration
of 5 g/L.

Materials:

Sodium Chloroplatinate (Naz[PtCle])

» Concentrated Hydrochloric Acid (HCI)

e Deionized Water (< 3 uS/cm)[2]

e 1 L Pyrex glass or polypropylene beaker[2]

o Magnetic stirrer and stir bar

o Graduated cylinders and pipettes

» Personal Protective Equipment (PPE): gloves, goggles, lab coat

Procedure:

Safety First: Perform all operations in a well-ventilated fume hood. Wear appropriate PPE as
the solutions are corrosive and contain toxic metals.[4]

o Water Addition: Add approximately 800 mL of deionized water to the 1 L beaker.[1]

» Acid Addition: While stirring, slowly add the required volume of concentrated hydrochloric
acid to achieve the desired concentration (e.g., 200 g/L). Caution: Always add acid to water,
never the other way around.

o Sodium Chloroplatinate Dissolution: Weigh the amount of sodium chloroplatinate needed
to achieve a 5 g/L platinum concentration. Slowly add the salt to the stirred acid solution until
it is completely dissolved.
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» Volume Adjustment: Once the salt is dissolved, add deionized water to bring the final volume
tolL.

e Mixing: Continue stirring the solution for at least 30 minutes to ensure homogeneity.

Protocol 2: Electroplating of a Substrate

Objective: To deposit a layer of platinum onto a prepared substrate.
Equipment:

o DC Power Supply (Rectifier)

o Plating cell (beaker from Protocol 1)

 Platinized titanium anode[2]

o Copper wire for cathode connection

e Hot plate with magnetic stirring capability

e Thermometer

e Prepared substrate (e.g., nickel, copper, gold)

Procedure:

o Substrate Preparation: The substrate must be thoroughly cleaned and activated prior to
plating. This typically involves a sequence of degreasing, rinsing, acid activation, and final
rinsing.

o Bath Setup: Place the plating bath on the hot plate and introduce a magnetic stir bar.
Suspend the platinized titanium anode and the substrate (cathode) in the solution, ensuring
they do not touch.

e Connections: Connect the positive lead of the rectifier to the anode and the negative lead to
the substrate using copper wire.
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e Heating and Agitation: Heat the bath to the desired operating temperature (e.g., 35°C) and
begin gentle agitation.[1]

o Electroplating: Apply the calculated voltage (typically 2-4 V) or current density (e.g., 3 A/dm?)
to initiate plating.[2]

» Plating Time: The duration of plating will depend on the desired thickness of the platinum
layer.

o Post-Treatment: After plating, turn off the rectifier, remove the substrate, and immediately
rinse it with deionized water to remove residual plating solution. A final rinse in hot deionized
water (60-80°C) can improve the appearance of the deposit.[1]

e Drying: Dry the plated part thoroughly.

Protocol 3: Quantitative Analysis of Platinum in the
Plating Bath

Objective: To determine the platinum concentration in the plating bath to ensure it remains
within the optimal range.

Method: Inductively Coupled Plasma - Optical Emission Spectrometry (ICP-OES) is a common
and accurate instrumental method for determining the concentration of metallic elements in
plating solutions.[5]

Equipment:

ICP-OES Spectrometer

Volumetric flasks and pipettes

Certified platinum standard solution

Deionized water

Procedure:
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o Sample Collection: Take a representative sample (e.g., 10 mL) from the well-mixed plating
bath.[4]

o Sample Preparation: Accurately dilute the sample with deionized water to a concentration
that falls within the linear range of the ICP-OES instrument. A dilution factor of 1000 is
common.

o Calibration: Prepare a series of calibration standards from the certified platinum standard
solution, covering the expected concentration range of the diluted sample.

e Analysis: Aspirate the blank, calibration standards, and the diluted sample into the ICP-OES
and measure the emission intensity at a characteristic wavelength for platinum.

o Calculation: Construct a calibration curve from the standards and use it to determine the
platinum concentration in the diluted sample. Calculate the original concentration in the
plating bath by multiplying by the dilution factor.

Visualizations

The following diagrams illustrate the workflow and chemical relationships in a typical sodium
chloroplatinate plating process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Sodium
Chloroplatinate in Industrial Plating Processes]. BenchChem, [2025]. [Online PDF]. Available
at: [https://lwww.benchchem.com/product/b074783#use-of-sodium-chloroplatinate-in-
industrial-plating-processes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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